1-((2-Ethoxyphenyl)sulfonyl)-4-(2,2,2-trifluoroethyl)piperazine

• IUPAC Name: 1-(2-ethoxyphenyl)sulfonyl-4-(2,2,2-trifluoroethyl)piperazine
• InChI: InChI=1S/C14H19F3N2O3S/c1-2-22-12-5-3-4-6-13(12)23(20,21)19-9-7-18(8-10-19)11-14(15,16)17/h3-6H,2,7-11H2,1H3
• InChI Key: YCCVCQQIQMSSGW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1S(=O)(=O)N2CCN(CC2)CC(F)(F)F
• Molecular Formula: C14H19F3N2O3S
• Molecular Weight: 352.37 g/mol

Description

1-((2-Ethoxyphenyl)sulfonyl)-4-(2,2,2-trifluoroethyl)piperazine, also known as ETP-46321, is a small molecule inhibitor that has shown potential in various scientific research applications. This molecule has been synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments.

Scientific Research Applications

Piperazine Derivatives as Therapeutic Agents

Piperazine derivatives have been extensively studied for their therapeutic applications, covering a wide range of pharmacological activities. The piperazine ring is a critical scaffold in medicinal chemistry, facilitating the development of drugs with diverse therapeutic uses. These include antipsychotic, antihistamine, antianginal, antidepressant, anticancer, antiviral, cardio protective agents, anti-inflammatory, and agents useful in imaging applications. Modifications to the substitution pattern on the piperazine nucleus significantly influence the medicinal potential of the resultant molecules, underlining the versatility of piperazine derivatives in drug discovery (Rathi et al., 2016).

Anti-Mycobacterial Activity

Piperazine and its analogues have shown significant anti-mycobacterial properties, particularly against Mycobacterium tuberculosis (MTB), including strains that are multidrug-resistant (MDR) and extremely drug-resistant (XDR). This highlights the potential of piperazine-based molecules as vital components in the development of anti-tuberculosis drugs. The structure-activity relationship (SAR) of these compounds provides valuable insights for medicinal chemists aiming to design safer, selective, and cost-effective anti-mycobacterial agents (Girase et al., 2020).

Therapeutic Investigations and Clinical Applications

Several arylpiperazine derivatives have reached clinical application stages, mainly for treating depression, psychosis, or anxiety. These derivatives undergo extensive metabolism, including CYP3A4-dependent N-dealkylation, leading to various pharmacological and potentially therapeutic effects. The extensive tissue distribution and metabolic pathways of these derivatives suggest a need for further therapeutic investigations to fully understand their clinical applications and pharmacokinetic profiles (Caccia, 2007).